N-(2-(4-nitrophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide

• Molecular Formula: C20H18N4O5S
• Molecular Weight: 426.4 g/mol
• IUPAC Name: N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C20H18N4O5S/c25-19(11-6-14-4-2-1-3-5-14)21-20-17-12-30(28,29)13-18(17)22-23(20)15-7-9-16(10-8-15)24(26)27/h1-5,7-10H,6,11-13H2,(H,21,25)
• InChI Key: OSJJCFZTOITPDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)CCC4=CC=CC=C4

Description

N-[2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide is a complex organic compound that belongs to the class of thieno[3,4-c]pyrazole derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a nitrophenyl group and a thieno[3,4-c]pyrazole core makes this compound particularly interesting for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide typically involves multiple steps. One common method starts with the reaction of 4-nitrophenylhydrazine with a suitable thieno[3,4-c]pyrazole precursor. The reaction is usually carried out in the presence of a strong acid, such as hydrochloric acid, under reflux conditions.